Cas no 25679-39-4 (Benzenesulfonic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-)

• Product Name: Benzenesulfonic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-
• CAS No: 25679-39-4
• MF: C₁₄H₂₂O₄S
• MW: 286.387083530426
• CID: 1423945
• PubChem ID: 13356602
• Update Time: 2025-04-20

Benzenesulfonic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-
• 3,5-ditert-butyl-4-hydroxybenzenesulfonic acid
• 3,5-Di-tert-butyl-4-hydroxybenzene-1-sulfonic acid
• BS-16321
• DTXSID70538108
• SCHEMBL1962153
• 25679-39-4
• AKOS030586602
• 3,5-di-tert-butyl-4-hydroxy- Benzenesulfonic acid
• 3,5-DI-TERT-BUTYL-4-HYDROXYBENZENESULFONICACID
• CS-0161177
• C14H22O4S
• C74329
• 3,5-DI-TERT-BUTYL-4-HYDROXYBENZENESULFONIC ACID

• Inchi： 1S/C14H22O4S/c1-13(2,3)10-7-9(19(16,17)18)8-11(12(10)15)14(4,5)6/h7-8,15H,1-6H3,(H,16,17,18)
• InChI Key： KSIARAUEABNFDL-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=C(C=1)C(C)(C)C)O)C(C)(C)C)(=O)(=O)O

Computed Properties

• Exact Mass: 286.12396
• Monoisotopic Mass: 286.12388035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 74.6

Benzenesulfonic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy- Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD706561)